Cas no 10103-43-2 (Thiosulfuric acid(H2S2O3), ammonium salt (1:1))

• Product Name: Thiosulfuric acid(H2S2O3), ammonium salt (1:1)
• CAS No: 10103-43-2
• MF: H₅NO₃S₂
• MW: 131.174597501755
• CID: 143935
• PubChem ID: 61480
• Update Time: 2025-04-19

Thiosulfuric acid(H2S2O3), ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Thiosulfuric acid(H2S2O3), ammonium salt (1:1)
• Ammonium hydrogen thiosulphate
• monoammonium thiosulfate
• Thiosulfuric acid ammonium salt
• MONOAMMONIUM THIOSULFATE (H2S2O3)
• EINECS 233-282-0
• Sulfurothioic O,O-acid--ammonia (1/1)
• Thiosulfuric acid (H2S2O3), monoammonium salt
• 10103-43-2
• DTXSID40905904
• Thiosulfuric acid (H2S2O3), ammonium salt (1:1)
• azane;sulfurothioic O-acid

• Inchi： 1S/H3N.H2O3S2/c;1-5(2,3)4/h1H3;(H2,1,2,3,4)
• InChI Key： PGVWVVCAXSOASP-UHFFFAOYSA-N
• SMILES： S(=O)(O)(O)=S.N

Computed Properties

• Exact Mass: 129.96332
• Monoisotopic Mass: 130.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 98.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 50° F (USCG, 1999)
• Flash Point: °C
• PSA: 96.86
• LogP: 1.51890